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Compound of Interest

Compound Name: Triethylene Glycol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triethylene glycol (TEG) is a versatile organic compound with the chemical formula CeH140a.
[1][2] It is a linear polyether diol, consisting of a three-unit ethylene glycol chain with hydroxyl
groups at both ends.[3] This structure imparts a unique combination of properties, including
high hygroscopicity, low volatility, and excellent solvency for a wide range of substances.[2][4]
As a result, TEG finds extensive application across various industries, from natural gas
dehydration to the formulation of pharmaceutical products.[3][4][5] This technical guide
provides a comprehensive overview of the molecular structure, physicochemical properties,
synthesis, and key applications of triethylene glycol, with a particular focus on its relevance to
researchers, scientists, and professionals in drug development.

Molecular Structure and Formula

The molecular structure of triethylene glycol is characterized by a flexible backbone of three
repeating ethylene oxide units, capped by hydroxyl groups. The IUPAC name for triethylene
glycol is 2-[2-(2-hydroxyethoxy)ethoxy]ethanol.[1]

Key Identifiers:

e Chemical Formula: CeH140a4[1]
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e Molecular Weight: 150.17 g/mol [1][2]

e CAS Number: 112-27-6[1]

e Structural Formula: HOCH2CH20CH2CH20CH2CH20H[1]

Physicochemical Properties

Triethylene glycol is a colorless, odorless, and viscous liquid at room temperature.[2][4] Its

physical and chemical properties are summarized in the tables below.

Table 1: Physical Properties of Triethylene Glycol

Property Value References
Appearance Colorless, viscous liquid [2][4]

Odor Odorless [2][4]

Boiling Point 285 °C (545 °F) [6]

Melting Point -7°C (19 °F) [6]

Density 1.124 g/cm3 (at 20°C) [2]

Viscosity 48 cP (at 25°C) [2]

Vapor Pressure <0.01 mmHg (at 20°C) [2]

Solubility Miscible with water and many 2]

organic solvents

Table 2: Toxicological Properties of Triethylene Glycol
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Endpoint Value Species References
Acute Oral LD50 >18,080 mg/kg Rat [6]

Acute Dermal LD50 >18,080 mg/kg Rabbit [6]

Acute Inhalation LC50 >5.2 mg/L (4 h) Rat [6]

Skin Irritation Not irritating [6]

Eye Irritation Not irritating [6]

Skin Sensitization Not a sensitizer [6]

Spectroscopic Data and Interpretation

Spectroscopic analysis is crucial for the identification and characterization of triethylene
glycol.

'H and **C Nuclear Magnetic Resonance (NMR)
Spectroscopy

The *H NMR spectrum of triethylene glycol is relatively simple, exhibiting signals
corresponding to the different proton environments in the molecule. The hydroxyl protons
typically appear as a broad singlet, while the methylene protons adjacent to the hydroxyl
groups and those in the ethylene oxide units give rise to distinct multiplets.

The 13C NMR spectrum of triethylene glycol in CDCIs shows three distinct peaks
corresponding to the different carbon environments: one for the terminal carbons bonded to the
hydroxyl groups and two for the internal carbons of the ethylene oxide units.[1]

Table 3: 13C NMR Chemical Shifts of Triethylene Glycol in CDCls

Chemical Shift (ppm) Assighment

72.69 -O-CH2-CH2-0O-
70.26 HO-CH2-CH2-0O-
61.33 HO-CH2-CH2-O-
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Fourier-Transform Infrared (FT-IR) Spectroscopy

The FT-IR spectrum of triethylene glycol displays characteristic absorption bands that confirm
its functional groups. A broad band in the region of 3400 cm~1 is indicative of the O-H stretching
vibration of the hydroxyl groups. The C-H stretching vibrations of the alkyl chain are observed
around 2900 cm~1. A strong C-O stretching band, characteristic of the ether linkages, is
prominent around 1100 cm™1,

Experimental Protocols
Synthesis of Triethylene Glycol

Triethylene glycol is commercially produced as a co-product of the oxidation of ethylene at
high temperatures in the presence of a silver oxide catalyst, followed by the hydration of
ethylene oxide.[7] For laboratory-scale synthesis, a Williamson ether synthesis approach can
be employed.

Protocol for Laboratory Synthesis of Triethylene Glycol:

This protocol describes a two-step synthesis starting from diethylene glycol.
Step 1: Monotosylation of Diethylene Glycol

o Dissolve diethylene glycol (1 equivalent) in pyridine at O °C.

o Slowly add p-toluenesulfonyl chloride (1 equivalent) to the solution while maintaining the
temperature at O °C.

e Stir the reaction mixture at 0 °C for 4-6 hours.
e Pour the mixture into ice-water and extract with dichloromethane.

» Wash the organic layer with cold, dilute HCI, followed by saturated NaHCOs solution, and
finally with brine.

e Dry the organic layer over anhydrous Na=SOa, filter, and concentrate under reduced
pressure to obtain the monotosylated diethylene glycol.

Step 2: Williamson Ether Synthesis
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e Prepare a solution of sodium ethoxide by dissolving sodium (1.1 equivalents) in absolute
ethanol.

e Add ethylene glycol (1.5 equivalents) to the sodium ethoxide solution and stir for 30 minutes.

» Add the monotosylated diethylene glycol from Step 1 (1 equivalent) to the reaction mixture.

o Reflux the mixture for 12-18 hours.

e Cool the reaction mixture and neutralize with dilute HCI.

* Remove the ethanol under reduced pressure.

o Extract the aqueous residue with dichloromethane.

e Dry the combined organic layers over anhydrous NazSOu4, filter, and concentrate under
reduced pressure.

Purify the crude product by vacuum distillation to obtain triethylene glycol.

Caption: Laboratory synthesis of triethylene glycol via Williamson ether synthesis.

Application in Natural Gas Dehydration

Triethylene glycol is widely used in the oil and gas industry to remove water from natural gas,
a process known as dehydration. This is crucial to prevent the formation of methane hydrates
and corrosion in pipelines.[5][8]

Process Description:

o Absorption: Wet natural gas enters the bottom of an absorption tower and flows upward.
Lean (dry) TEG is pumped into the top of the tower and flows downward, absorbing water
from the gas.[8][9]

o Separation: The dry natural gas exits the top of the tower. The rich (wet) TEG collects at the
bottom and is sent to a regeneration unit.[8][9]
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+ Regeneration: The rich TEG is heated in a reboiler to boil off the absorbed water. The
regenerated, lean TEG is then cooled and pumped back to the absorption tower for reuse.[5]

[9]
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Caption: Process flow diagram of natural gas dehydration using triethylene glycol.
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Applications in Drug Development

In the pharmaceutical industry, triethylene glycol serves as a versatile excipient due to its low
toxicity and desirable physical properties.[3][4]

Solvent and Cosolvent

TEG's ability to dissolve a wide range of active pharmaceutical ingredients (APIs) makes it a
valuable solvent and cosolvent in liquid dosage forms, such as oral solutions, syrups, and
injectable preparations.[3] It can enhance the solubility of poorly water-soluble drugs, thereby
improving their bioavailability.[3]

Humectant

The hygroscopic nature of triethylene glycol makes it an effective humectant in topical and
transdermal formulations like creams, ointments, and gels.[3] It helps to retain moisture,
preventing the product from drying out and improving its texture and application.

Plasticizer

In the manufacturing of solid dosage forms, TEG can be used as a plasticizer in the film
coatings of tablets and capsules.[3] It increases the flexibility and durability of the coating,
preventing it from cracking.

Controlled-Release Drug Delivery

Triethylene glycol and its derivatives are utilized in the development of controlled-release drug
delivery systems.[10] They can be incorporated into polymer matrices to modulate the release
rate of the encapsulated drug. For instance, polyethylene glycol (PEG), of which TEG is a
short-chain member, is widely used to create hydrogels that can provide sustained drug
release.[11] The hydrophilic nature of TEG can facilitate the diffusion of aqueous fluids into the
delivery system, influencing the drug release kinetics.
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Caption: Role of triethylene glycol in a controlled-release drug delivery system.

Safety and Handling

Triethylene glycol has a low order of acute toxicity.[12] It is not considered to be a skin or eye
irritant, nor a skin sensitizer.[12] However, as with any chemical, appropriate safety precautions
should be taken. It is important to use TEG in a well-ventilated area and to wear appropriate
personal protective equipment (PPE), such as gloves and safety glasses, to avoid prolonged or
repeated contact.[13] For detailed safety information, refer to the Safety Data Sheet (SDS).

Conclusion

Triethylene glycol is a valuable and versatile chemical with a well-characterized molecular
structure and a unique set of physicochemical properties. Its high hygroscopicity, low volatility,
and excellent solvency make it indispensable in a variety of industrial applications, most
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notably in natural gas dehydration. For researchers, scientists, and drug development
professionals, TEG offers significant utility as a non-toxic and effective pharmaceutical
excipient, serving as a solvent, humectant, and plasticizer. Its role in the development of
advanced drug delivery systems further underscores its importance in the pharmaceutical
sciences. A thorough understanding of its properties and applications is essential for its safe
and effective utilization in research and product development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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